1-methyl-1H-1,2,3-benzotriazole-5-sulfonyl chloride

• IUPAC Name: 1-methylbenzotriazole-5-sulfonyl chloride
• InChI: InChI=1S/C7H6ClN3O2S/c1-11-7-3-2-5(14(8,12)13)4-6(7)9-10-11/h2-4H,1H3
• InChI Key: CCRXTRGKHFDFRT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)Cl)N=N1
• Molecular Formula: C7H6ClN3O2S
• Molecular Weight: 231.66 g/mol
• CAS RN: 1500628-77-2

Description

“1-methyl-1H-1,2,3-benzotriazole-5-sulfonyl chloride” is a chemical compound with the CAS Number: 1500628-77-2. It has a molecular weight of 231.66. It is in powder form.

Synthesis Analysis

The synthesis of benzotriazole derivatives like “1-methyl-1H-1,2,3-benzotriazole-5-sulfonyl chloride” typically involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath.

Molecular Structure Analysis

The IUPAC name of the compound is 1-methyl-1H-benzo[d][1,2,3]triazole-5-sulfonyl chloride. The InChI code is 1S/C7H6ClN3O2S/c1-11-7-3-2-5(14(8,12)13)4-6(7)9-10-11/h2-4H,1H3.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 231.66. It is a powder that is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Catalysis and Synthesis

• Ionic liquids containing sulfonic acid functional groups have been utilized as novel and highly efficient catalytic systems for the synthesis of benzimidazoles at room temperature. These catalytic systems efficiently catalyze the condensation of benzene-1, 2-diamine with aromatic aldehydes in the presence of atmospheric air as a green oxidant, yielding benzimidazole derivatives in high yields and short reaction times (Khazaei et al., 2011).
• Friedel-Crafts sulfonylation reactions of benzene and substituted benzenes with 4-methyl benzenesulfonyl chloride have been facilitated using 1-butyl-3-methylimidazolium chloroaluminate ionic liquids. These substrates exhibited enhanced reactivity, achieving almost quantitative yields of diaryl sulfones under ambient conditions (Nara et al., 2001).
• The use of N-Benzothiazole-2-sulfonyl (Bts)-protected amino acid chlorides in the synthesis of hindered cyclosporin tetrapeptide subunits demonstrates the efficiency of sulfonyl chloride derivatives in peptide coupling and methylation steps, allowing for the purification by extraction (Vedejs & Kongkittingam, 2000).

Material Science and Corrosion Inhibition

• Research into the influence of alkyl chain length on the protective effects of 1,2,3-benzotriazole derivatives towards copper corrosion in acidic environments shows that the efficiency of these inhibitors increases with the length of the side alkyl chain up to six carbon atoms (Frignani et al., 1999).
• The preparation and characterization of new ionic liquids, such as 1,3-disulfonic acid benzimidazolium chloride, highlight their role as efficient and recyclable catalysts for the synthesis of highly functionalized compounds under solvent-free conditions, demonstrating the versatility of sulfonyl chloride derivatives in green chemistry applications (Abbasi, 2015).

Mechanism of Action

Target of Action

Benzotriazole derivatives have been reported to potentially inhibit protease enzymes such as chymotrypsin, trypsin, and papain . These enzymes play crucial roles in protein digestion and regulation of physiological processes.

Mode of Action

If it indeed targets protease enzymes, it may interact with these enzymes and inhibit their activity, leading to changes in protein digestion and other physiological processes .

Biochemical Pathways

If it inhibits protease enzymes, it could impact the proteolysis pathway and potentially affect various downstream physiological processes .

Safety and Hazards

The compound has been labeled with the GHS05 pictogram, indicating that it is corrosive. The signal word is “Danger” and the hazard statement is H314. Precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, P501.